N-[4-(1,3-benzoxazol-2-yl)phenyl]-2,6-dimethoxybenzamide

• Molecular Formula: C22H18N2O4
• Molecular Weight: 374.4 g/mol
• IUPAC Name: N-[4-(1,3-benzoxazol-2-yl)phenyl]-2,6-dimethoxybenzamide
• InChI: InChI=1S/C22H18N2O4/c1-26-18-8-5-9-19(27-2)20(18)21(25)23-15-12-10-14(11-13-15)22-24-16-6-3-4-7-17(16)28-22/h3-13H,1-2H3,(H,23,25)
• InChI Key: YIQXVZNVTZETOY-UHFFFAOYSA-N
• SMILES: COC1=C(C(=CC=C1)OC)C(=O)NC2=CC=C(C=C2)C3=NC4=CC=CC=C4O3

Description

N-[4-(1,3-benzoxazol-2-yl)phenyl]-2,6-dimethoxybenzamide, commonly known as BZP, is a synthetic compound that has been studied for its potential applications in scientific research. BZP is a benzodiazepine receptor agonist that has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

BZP acts as a benzodiazepine receptor agonist, binding to the GABA-A receptor and enhancing the activity of the neurotransmitter GABA. This leads to an increase in inhibitory neurotransmission, resulting in the anxiolytic and sedative effects observed with BZP administration.
Biochemical and Physiological Effects:
BZP has been shown to have a variety of biochemical and physiological effects. It has been shown to decrease anxiety and increase sleep time in animal models. Additionally, BZP has been shown to have anticonvulsant effects, and has been used in studies investigating the role of benzodiazepine receptors in epilepsy.

Advantages and Limitations for Lab Experiments

One advantage of using BZP in lab experiments is its high potency and selectivity for the benzodiazepine receptor. Additionally, BZP has a relatively long half-life, allowing for sustained effects over a longer period of time. However, one limitation of using BZP in lab experiments is its potential for abuse and addiction, which may limit its use in human studies.

Future Directions

There are several future directions for research on BZP. One area of interest is the development of new benzodiazepine receptor agonists with improved selectivity and reduced potential for abuse. Additionally, further studies are needed to investigate the potential therapeutic applications of BZP in anxiety and sleep disorders, as well as its role in other neurological conditions such as epilepsy. Finally, more research is needed to better understand the biochemical and physiological effects of BZP, and its potential interactions with other neurotransmitter systems.

Synthesis Methods

BZP can be synthesized through a multi-step process that involves the reaction of 2,6-dimethoxybenzoyl chloride with 4-(1,3-benzoxazol-2-yl)aniline in the presence of a base. The resulting product is then purified through recrystallization.

Scientific Research Applications

BZP has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have anxiolytic and sedative effects, and has been used in studies investigating the role of benzodiazepine receptors in anxiety and sleep disorders.